Cas no 1261485-84-0 (2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol)

• Product Name: 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol
• CAS No: 1261485-84-0
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• CID: 4920738
• Update Time: 2025-05-24

2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol

• Inchi： 1S/C13H10F3NO3/c14-13(15,16)20-11-4-2-1-3-9(11)10-5-8(7-18)6-17-12(10)19/h1-6,18H,7H2,(H,17,19)
• InChI Key： VYJKWNWIWUZMLO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(NC=C(CO)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6

Additional information on 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol

Introduction to 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol (CAS No. 1261485-84-0)

2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1261485-84-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a pyridine core, which is a fundamental structural motif in numerous bioactive agents. The presence of hydroxyl, methoxy, and trifluoromethoxy substituents on its aromatic and heterocyclic framework endows it with unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The pyridine scaffold is particularly noteworthy due to its prevalence in natural products and synthetic pharmaceuticals. Pyridines serve as privileged structures in medicinal chemistry, often contributing to the binding affinity and selectivity of small-molecule drugs. The specific arrangement of functional groups in 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.

One of the most striking features of this compound is the combination of a hydroxyl group at the 2-position and a trifluoromethoxy group at the 3-position of the pyridine ring. The hydroxyl group can participate in hydrogen bonding interactions, which are essential for drug-receptor binding. Meanwhile, the trifluoromethoxy group introduces electron-withdrawing effects through its electronegative fluorine atoms, which can influence the electronic properties of the molecule. This electronic modulation can enhance binding affinity and metabolic stability, key factors in drug design.

The methoxy group at the 5-position further complements the molecular architecture by providing additional hydrogen bonding potential and steric bulk. These features collectively contribute to the compound's versatility as a pharmacophore. In recent years, there has been growing interest in designing molecules with multiple functional groups that can engage with different parts of a biological target simultaneously, a strategy known as "double-duty" or "multi-target" drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules more accurately. The use of 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol as a starting point for virtual screening has shown promising results in identifying novel lead compounds for various therapeutic applications. For instance, studies have suggested its potential utility in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its pharmacological potential, this compound has also been explored for its role in material science applications. The presence of fluorine atoms can enhance the lipophilicity and metabolic stability of molecules, making them more suitable for oral administration or dermal delivery systems. Furthermore, the pyridine core can serve as a platform for designing metal-organic frameworks (MOFs) or coordination polymers with tailored properties.

The synthesis of 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more accessible to researchers. Techniques such as cross-coupling reactions, palladium-catalyzed transformations, and flow chemistry have streamlined the synthesis process, allowing for higher yields and purities. These advancements are crucial for enabling further exploration of this compound's biological activities.

One particularly intriguing aspect of this molecule is its potential role as an intermediate in the synthesis of more complex pharmacophores. The pyridine ring can be modified at various positions to introduce additional functional groups or heterocyclic moieties, expanding its utility in drug design. For example, replacing one of the hydroxyl or methoxy groups with an amine or carboxylic acid could yield derivatives with enhanced solubility or bioavailability.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly impact drug efficacy and safety. Fluorine atoms can modulate electronic distributions, improve metabolic stability by resisting dealkylation or demethylation processes, and enhance binding affinity through van der Waals interactions. These properties have been leveraged in numerous successful drugs on the market today.

From a regulatory perspective, compounds like 2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol must undergo rigorous testing to ensure their safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the body processes the compound. The complexity of these studies underscores the importance of having well-characterized starting materials like this one.

In conclusion,2-Hydroxy-3-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a valuable tool for researchers exploring new therapeutic avenues across multiple disciplines. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping the future of pharmaceuticals.